2-Methyl-4-(1-phenylethoxy)aniline
Overview
Description
“2-Methyl-4-(1-phenylethoxy)aniline”, also known as MPEA, is an organic compound that belongs to the class of aniline derivatives. It has a chemical formula of C15H17NO and a molecular weight of 227.31 . It appears as an oil at room temperature .
Synthesis Analysis
The synthesis of anilines, including “2-Methyl-4-(1-phenylethoxy)aniline”, can be achieved through various methods. One such method involves the methylation of anilines with methanol, catalyzed by cyclometalated ruthenium complexes . This hydrogen autotransfer procedure proceeds under mild conditions (60 °C) in a practical manner (NaOH as base) .
Molecular Structure Analysis
The molecular structure of “2-Methyl-4-(1-phenylethoxy)aniline” is represented by the SMILES notation: CC1=C(C=CC(=C1)OC(C)C2=CC=CC=C2)N . This indicates the presence of a phenyl ring attached to an aniline group via an ethoxy bridge, with a methyl group attached to the aniline ring .
Physical And Chemical Properties Analysis
“2-Methyl-4-(1-phenylethoxy)aniline” is an oil at room temperature . Its exact physical and chemical properties such as boiling point, melting point, and density are not explicitly mentioned in the search results.
Scientific Research Applications
Synthesis of Aniline-based Triarylmethanes
“2-Methyl-4-(1-phenylethoxy)aniline” can be used in the synthesis of aniline-based triarylmethanes. This process involves a double Friedel-Crafts reaction of commercial aldehydes and primary, secondary or tertiary anilines using Brönsted acidic ionic liquid as a powerful catalyst . This protocol was successfully performed under metal- and solvent-free conditions with a broad range of substrates, giving the corresponding aniline-based triarylmethane products in good to excellent yields (up to 99%) . In addition, alternative aromatic nucleophiles such as phenols and electron-rich arenes were also studied using this useful approach to achieve a diversity of triarylmethane derivatives in high to excellent yields .
Methylation of Anilines
Another application of “2-Methyl-4-(1-phenylethoxy)aniline” is in the methylation of anilines. Cyclometalated ruthenium complexes allow the effective methylation of anilines with methanol to selectively give N-methylanilines . This hydrogen autotransfer procedure proceeds under mild conditions (60 °C) in a practical manner (NaOH as base) . This method is particularly interesting as it offers an attractive alternative to traditional methods for N-alkylation that rely mainly on toxic and waste-generating alkylating agents like formaldehyde and alkyl halides .
Safety and Hazards
properties
IUPAC Name |
2-methyl-4-(1-phenylethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-11-10-14(8-9-15(11)16)17-12(2)13-6-4-3-5-7-13/h3-10,12H,16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKDUICDNPUEDKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(C)C2=CC=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4-(1-phenylethoxy)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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